Cas no 2649014-23-1 (1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene)

1,2,4-Trifluoro-5-(1-isocyanatoethyl)benzene is a fluorinated aromatic isocyanate compound characterized by its reactive isocyanate functional group and trifluoromethyl substitution pattern. This structure imparts enhanced electrophilicity, making it a valuable intermediate in the synthesis of specialized polymers, coatings, and agrochemicals. The presence of fluorine atoms contributes to improved thermal stability, chemical resistance, and hydrophobicity in derived materials. Its isocyanate group enables efficient cross-linking in polyurethane and polyurea formulations, while the ethyl substituent offers moderate steric influence for controlled reactivity. The compound is particularly useful in high-performance applications requiring tailored surface properties or resistance to harsh environments. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential health hazards.

1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene structure

2649014-23-1 structure

Product Name:1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene

CAS No:2649014-23-1

MF:C₉H₆F₃NO

MW:201.14525270462

CID:6265120

PubChem ID:165647474

Update Time:2025-05-24

1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene
- EN300-1797015
- 2649014-23-1
- Inchi： 1S/C9H6F3NO/c1-5(13-4-14)6-2-8(11)9(12)3-7(6)10/h2-3,5H,1H3
- InChI Key： IZHDXVYGASQKLM-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1C(C)N=C=O)F)F

Computed Properties

Exact Mass: 201.04014830g/mol
Monoisotopic Mass: 201.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 29.4Å²

1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1797015-0.05g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	0.05g	$827.0	2023-09-19
Enamine	EN300-1797015-0.1g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	0.1g	$867.0	2023-09-19
Enamine	EN300-1797015-0.25g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	0.25g	$906.0	2023-09-19
Enamine	EN300-1797015-0.5g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	0.5g	$946.0	2023-09-19
Enamine	EN300-1797015-1.0g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	1g	$986.0	2023-06-02
Enamine	EN300-1797015-2.5g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	2.5g	$1931.0	2023-09-19
Enamine	EN300-1797015-5.0g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	5g	$2858.0	2023-06-02
Enamine	EN300-1797015-10.0g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	10g	$4236.0	2023-06-02
Enamine	EN300-1797015-1g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	1g	$986.0	2023-09-19
Enamine	EN300-1797015-5g	1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene	2649014-23-1	5g	$2858.0	2023-09-19

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Additional information on 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene

Comprehensive Overview of 1,2,4-Trifluoro-5-(1-isocyanatoethyl)benzene (CAS No. 2649014-23-1)

1,2,4-Trifluoro-5-(1-isocyanatoethyl)benzene (CAS No. 2649014-23-1) is a fluorinated aromatic compound featuring an isocyanate functional group. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of advanced materials and specialty chemicals. The presence of trifluoromethyl groups enhances its reactivity and stability, while the isocyanatoethyl moiety allows for versatile applications in polymer chemistry and pharmaceutical research.

In recent years, the demand for fluorinated compounds like 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene has surged due to their role in high-performance materials. Researchers and industries are increasingly focusing on sustainable and efficient synthetic routes, aligning with global trends such as green chemistry and carbon footprint reduction. This compound's potential in photoactive materials and electronic coatings has also garnered attention, especially in the context of renewable energy technologies.

The synthesis of CAS No. 2649014-23-1 typically involves multi-step reactions, including fluorination and isocyanate introduction. Advanced techniques like flow chemistry and catalyzed reactions are being explored to improve yield and purity. Analytical methods such as NMR spectroscopy and HPLC-MS are critical for quality control, ensuring compliance with industry standards for high-purity intermediates.

From an applications perspective, 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene is pivotal in designing custom polymers with tailored properties. Its compatibility with urethane chemistry enables the creation of durable coatings and adhesives, addressing needs in automotive and aerospace sectors. Additionally, its role in small-molecule drug discovery is being investigated, particularly for targeting enzyme inhibition and receptor modulation.

Safety and handling of CAS No. 2649014-23-1 require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. Storage conditions should prioritize moisture avoidance to prevent degradation of the isocyanate group.

Market trends indicate growing interest in fluorinated building blocks, driven by innovations in agrochemicals and electronic materials. As regulatory frameworks evolve, compounds like 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene are likely to see expanded use in bio-compatible materials and nanotechnology applications. Collaborative research between academia and industry is expected to unlock further potential.

In summary, 1,2,4-trifluoro-5-(1-isocyanatoethyl)benzene (CAS No. 2649014-23-1) represents a cutting-edge chemical entity with multifaceted applications. Its synthesis, properties, and uses align with contemporary scientific and industrial priorities, making it a compound of significant interest for future innovations.